Cas no 1261631-22-4 (6-Hydroxyquinoline-2-acetonitrile)

• Product Name: 6-Hydroxyquinoline-2-acetonitrile
• CAS No: 1261631-22-4
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• CID: 4822470
• Update Time: 2025-07-23

6-Hydroxyquinoline-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxyquinoline-2-acetonitrile

• Inchi： 1S/C11H8N2O/c12-6-5-9-2-1-8-7-10(14)3-4-11(8)13-9/h1-4,7,14H,5H2
• InChI Key： DIPCYAKCOCRADW-UHFFFAOYSA-N
• SMILES： OC1C=CC2C(C=1)=CC=C(CC#N)N=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 1.5
• Topological Polar Surface Area: 56.9

Additional information on 6-Hydroxyquinoline-2-acetonitrile

Introduction to 6-Hydroxyquinoline-2-acetonitrile (CAS No. 1261631-22-4)

6-Hydroxyquinoline-2-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1261631-22-4, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the quinoline derivatives family, which has garnered considerable attention due to its diverse biological activities and applications in medicinal chemistry. The structural motif of 6-hydroxyquinoline-2-acetonitrile features a hydroxyl group at the 6-position and a nitrile group at the 2-position of the quinoline core, making it a versatile scaffold for further functionalization and derivatization.

The synthesis of 6-hydroxyquinoline-2-acetonitrile typically involves multi-step organic reactions, often starting from readily available precursors such as 2-cyanopyridine or 2-aminoquinoline derivatives. The hydroxyl group can be introduced through various methods, including oxidation or hydrolysis of adjacent carbon centers. The presence of both the hydroxyl and nitrile functional groups imparts unique reactivity, enabling the compound to participate in a wide range of chemical transformations, such as condensation reactions, nucleophilic additions, and metal-catalyzed coupling reactions.

In recent years, 6-hydroxyquinoline-2-acetonitrile has been extensively studied for its potential applications in pharmaceuticals and agrochemicals. Quinoline derivatives are well-known for their antimicrobial, antimalarial, and anticancer properties. The hydroxyl group in 6-hydroxyquinoline-2-acetonitrile enhances its solubility and bioavailability, making it an attractive candidate for drug development. Furthermore, the nitrile group can be further modified into carboxylic acids or amides, expanding its utility in designing novel bioactive molecules.

One of the most compelling aspects of 6-hydroxyquinoline-2-acetonitrile is its role as a precursor in the synthesis of complex heterocyclic compounds. Researchers have leveraged this scaffold to develop inhibitors targeting various enzymes and receptors involved in diseases such as cancer and inflammation. For instance, derivatives of 6-hydroxyquinoline-2-acetonitrile have shown promise in inhibiting kinases and other signaling proteins that play a crucial role in tumor progression. The ability to fine-tune the structure while maintaining biological activity has made this compound a valuable asset in medicinal chemistry.

The pharmaceutical industry has also explored the use of 6-hydroxyquinoline-2-acetonitrile in developing treatments for infectious diseases. Quinoline-based compounds have a long history of use in antimalarial drugs, such as chloroquine and quinine. The introduction of hydroxyl and nitrile groups enhances the pharmacokinetic properties of these derivatives, improving their efficacy and reducing side effects. Additionally, 6-hydroxyquinoline-2-acetonitrile has been investigated for its potential antimicrobial activity against resistant strains of bacteria and fungi.

Another area where 6-hydroxyquinoline-2-acetonitrile has found application is in materials science. Quinoline derivatives are known for their ability to form coordination complexes with metal ions, leading to materials with unique electronic properties. These complexes have been explored for use in organic light-emitting diodes (OLEDs), sensors, and catalysts. The presence of both hydroxyl and nitrile groups in 6-hydroxyquinoline-2-acetonitrile allows for further functionalization, enabling the design of tailored materials with specific functionalities.

The synthetic versatility of 6-hydroxyquinoline-2-acetonitrile also makes it a valuable tool in research laboratories. Its reactivity allows chemists to explore new synthetic pathways and develop innovative methodologies for constructing complex molecular architectures. This compound has been used as a building block in the synthesis of macrocycles, porphyrins, and other macroheterocycles that are difficult to access through traditional synthetic routes.

In conclusion,6-Hydroxyquinoline-2-acetonitrile (CAS No. 1261631-22-4) is a multifaceted compound with significant implications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse applications, from drug development to advanced material design. As research continues to uncover new biological activities and synthetic possibilities,6-hydroxyquinoline-2-acetonitrile is poised to remain a cornerstone in chemical synthesis and innovation.